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Compound of Interest

Compound Name: H-Phe(2-Cl)-OH

Cat. No.: B556779

This document provides core technical data on H-Phe(2-Cl)-OH, also known as 2-Chloro-L-
phenylalanine. It is a derivative of the essential amino acid L-phenylalanine and is utilized in
various biochemical research and pharmaceutical development applications.[1][2][3]

Physicochemical Properties

The fundamental molecular properties of H-Phe(2-Cl)-OH are summarized below. This data is
essential for experimental design, solution preparation, and analytical characterization.

Property Value
Molecular Formula CoH10CINO2[1][4][5][6]
Molecular Weight 199.63 g/mol [2][4][6]

Logical Data Relationship

The relationship between the compound’'s common name, its empirical formula, and its
calculated molecular weight is a foundational concept in chemistry. The formula dictates the
elemental composition, which in turn determines the precise molecular mass.
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Logical flow from compound name to molecular properties.

Note: As this guide presents established reference data, detailed experimental protocols for the
determination of molecular weight and formula are not included. These values are based on
standard chemical principles and are widely cited in chemical literature and databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556779#h-phe-2-cl-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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